Cas no 893787-13-8 (3-(benzenesulfonyl)-7-chloro-N-4-(propan-2-yl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: 3-(benzenesulfonyl)-7-chloro-N-4-(propan-2-yl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 893787-13-8
• MF: C₂₄H₂₀ClN₅O₂S
• MW: 477.965902328491
• CID: 5229338
• Update Time: 2025-07-16

3-(benzenesulfonyl)-7-chloro-N-4-(propan-2-yl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-7-chloro-N-[4-(propan-2-yl)phenyl]-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• 3-(benzenesulfonyl)-7-chloro-N-4-(propan-2-yl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine

• Inchi： 1S/C24H20ClN5O2S/c1-15(2)16-8-11-18(12-9-16)26-22-20-14-17(25)10-13-21(20)30-23(27-22)24(28-29-30)33(31,32)19-6-4-3-5-7-19/h3-15H,1-2H3,(H,26,27)
• InChI Key： VOPCTMZUDICDCY-UHFFFAOYSA-N
• SMILES： N12N=NC(S(C3=CC=CC=C3)(=O)=O)=C1N=C(NC1=CC=C(C(C)C)C=C1)C1=C2C=CC(Cl)=C1

Additional information on 3-(benzenesulfonyl)-7-chloro-N-4-(propan-2-yl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine

Comprehensive Overview of 3-(Benzenesulfonyl)-7-chloro-N-4-(propan-2-yl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS No. 893787-13-8)

3-(Benzenesulfonyl)-7-chloro-N-4-(propan-2-yl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine (CAS 893787-13-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the triazoloquinazoline family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are particularly interested in its benzenesulfonyl and chloro-substituted moieties, which contribute to its molecular interactions and stability.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in cancer therapeutics and neurodegenerative disease research. 3-(Benzenesulfonyl)-7-chloro-N-4-(propan-2-yl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine has been explored for its potential role in modulating enzymatic pathways, particularly those involving protein kinases. Its triazoloquinazoline core is structurally analogous to several FDA-approved drugs, making it a candidate for further preclinical studies.

The synthesis of CAS 893787-13-8 involves multi-step organic reactions, including Suzuki coupling and cyclization techniques, which are widely discussed in academic literature. Its isopropylphenyl group enhances lipophilicity, a critical factor for membrane permeability in drug design. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity, ensuring reproducibility in research settings.

From an industrial perspective, this compound is often referenced in patents related to kinase inhibition and signal transduction modulation. Its benzenesulfonyl moiety is particularly noteworthy for its ability to form stable interactions with target proteins, a feature shared with other sulfonamide-based therapeutics. Researchers frequently search for "triazoloquinazoline derivatives" or "kinase inhibitors with sulfonyl groups" to identify structurally related compounds with similar pharmacological profiles.

Environmental and safety studies of 3-(Benzenesulfonyl)-7-chloro-N-4-(propan-2-yl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine emphasize its stability under standard laboratory conditions. While it is not classified as hazardous, proper handling protocols—such as the use of personal protective equipment (PPE)—are recommended to minimize exposure risks. The compound's chloro substituent warrants careful disposal in accordance with regional chemical waste regulations.

Future research directions for CAS 893787-13-8 may include structure-activity relationship (SAR) studies to optimize its biological efficacy, as well as formulation development for enhanced bioavailability. Given the rising interest in precision medicine, this compound could play a role in tailored therapeutic strategies targeting specific genetic mutations. Collaborative efforts between academia and the pharmaceutical industry are expected to drive innovation in this field.

In summary, 3-(Benzenesulfonyl)-7-chloro-N-4-(propan-2-yl)phenyl-1,2,3triazolo1,5-aquinazolin-5-amine represents a promising scaffold for drug discovery, combining structural versatility with potential therapeutic relevance. Its CAS number 893787-13-8 serves as a key identifier for researchers navigating chemical databases and literature. As scientific inquiries into heterocyclic compounds and targeted therapies expand, this molecule is poised to remain a subject of intensive investigation.